Cas no 1442686-86-3 (2-acetyl-5-bromo-2,3-dihydro-1H-inden-1-one)

• Product Name: 2-acetyl-5-bromo-2,3-dihydro-1H-inden-1-one
• CAS No: 1442686-86-3
• MF: C₁₁H₉BrO₂
• MW: 253.091962575912
• CID: 6506067
• PubChem ID: 58669010
• Update Time: 2026-03-11

2-acetyl-5-bromo-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• 2-acetyl-5-bromo-2,3-dihydro-1H-inden-1-one
• 1H-Inden-1-one, 2-acetyl-5-bromo-2,3-dihydro-

• Inchi： 1S/C11H9BrO2/c1-6(13)10-5-7-4-8(12)2-3-9(7)11(10)14/h2-4,10H,5H2,1H3
• InChI Key： STAYSAPEIVUPEQ-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=C(Br)C=C2)CC1C(C)=O

Experimental Properties

• Density: 1.557±0.06 g/cm3(Predicted)
• Boiling Point: 373.2±42.0 °C(Predicted)
• pka: 8.85±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on 2-acetyl-5-bromo-2,3-dihydro-1H-inden-1-one

Introduction to 2-Acetyl-5-Bromo-2,3-Dihydro-1H-Inden-1-One (CAS No. 1442686-86-3)

2-Acetyl-5-bromo-2,3-dihydro-1H-inden-1-one (CAS No. 1442686-86-3) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and pharmacology. This compound belongs to the class of indanones, which are known for their diverse biological activities and structural versatility. The presence of the acetyl and bromo substituents on the indanone scaffold imparts unique chemical and biological properties, making it a valuable candidate for further research and development.

The synthesis of 2-acetyl-5-bromo-2,3-dihydro-1H-inden-1-one typically involves multi-step reactions, starting from readily available starting materials such as indanone and bromine. The acetylation step is crucial for introducing the acetyl group, which can significantly influence the compound's reactivity and stability. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of this compound, reducing both cost and environmental impact.

In terms of its chemical properties, 2-acetyl-5-bromo-2,3-dihydro-1H-inden-1-one exhibits a high degree of stability under standard laboratory conditions. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and biological assays. The compound's melting point and other physical properties have been well-characterized, providing a solid foundation for its application in both academic research and industrial settings.

The biological activity of 2-acetyl-5-bromo-2,3-dihydro-1H-inden-1-one has been the subject of several studies. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, recent studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The bromo substituent plays a crucial role in enhancing the compound's binding affinity to these enzymes, thereby improving its therapeutic potential.

Beyond its enzymatic inhibition properties, 2-acetyl-5-bromo-2,3-dihydro-1H-inden-1-one has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. This property makes it a promising candidate for the development of new anti-inflammatory drugs, particularly for conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its therapeutic applications, 2-acetyl-5-bromo-2,3-dihydro-1H-inden-1-one has shown promise as a lead compound for the design of novel materials with unique optical and electronic properties. The indanone scaffold can be functionalized with various substituents to tailor its electronic structure, making it suitable for applications in organic electronics and photovoltaic devices. Recent research has focused on optimizing the synthesis and characterization of these functionalized derivatives to enhance their performance in these advanced materials.

The safety profile of 2-acetyl-5-bromo-2,3-dihydro-1H-inden-1-one is an important consideration for its practical use. Toxicological studies have indicated that it is generally well-tolerated at therapeutic concentrations, with minimal adverse effects observed in preclinical models. However, further research is needed to fully understand its long-term safety and potential interactions with other drugs or biological systems.

In conclusion, 2-acetyl-5-bromo-2,3-dihydro-1H-inden-1-one (CAS No. 1442686-86-3) is a versatile compound with a wide range of potential applications in chemistry, pharmacology, and materials science. Its unique chemical structure and biological activity make it an attractive target for further research and development. As new synthetic methods continue to emerge and our understanding of its properties deepens, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.